Cas no 5877-09-8 (2-Propanol, 1-[(4-methylphenyl)thio]-)

• Product Name: 2-Propanol, 1-[(4-methylphenyl)thio]-
• CAS No: 5877-09-8
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 1611216
• Update Time: 2024-08-29

2-Propanol, 1-[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[(4-methylphenyl)thio]-

• Inchi： 1S/C10H14OS/c1-8-3-5-10(6-4-8)12-7-9(2)11/h3-6,9,11H,7H2,1-2H3
• InChI Key： FANVFKWSVAZDQV-UHFFFAOYSA-N
• SMILES： C(SC1=CC=C(C)C=C1)C(O)C

Computed Properties

• Exact Mass: 182.07662

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 290.4±23.0 °C(Predicted)
• PSA: 20.23
• pka: 14.48±0.20(Predicted)